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Compound of Interest

Compound Name: 1-(3,4-Dichlorophenyl)urea

Cat. No.: B109879

An In-Depth Technical Guide to 1-(3,4-Dichlorophenyl)urea

This guide provides a comprehensive overview of the molecular structure, chemical properties,
and biological significance of 1-(3,4-Dichlorophenyl)urea, a key metabolite of the herbicide
Diuron.

Molecular Structure and Chemical Formula

1-(3,4-Dichlorophenyl)urea, also known as (3,4-Dichlorophenyl)urea or DCPU, is a chemical
compound belonging to the phenylurea class.[1][2] It is recognized as a metabolite of the
widely used herbicide Diuron.[1][2]

The molecular formula for 1-(3,4-Dichlorophenyl)urea is C7HsCIl2N20.[1][2] Its structure
consists of a urea group substituted with a 3,4-dichlorophenyl group.

Chemical Identifiers:
e |[UPAC Name: (3,4-dichlorophenyl)urea[2]
e CAS Number: 2327-02-8[2]

e InChl Key: CYESCLHCWJKRKM-UHFFFAOYSA-N

Physicochemical Properties
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The following table summarizes the key physicochemical properties of 1-(3,4-
Dichlorophenyl)urea.

Property Value Source
Molecular Weight 205.04 g/mol [1112]
Melting Point 155.6-156.3 °C [3]
Boiling Point (Predicted) 302.2+32.0°C [3]
Density (Predicted) 1.534 g/cm3 [3]
Physical Form Solid [3]
Solubility Slightly soluble in DMSO and 3]
Methanol

2-8°C, sealed in a dry
Storage Temperature ) [3]
environment

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 1-(3,4-Dichlorophenyl)urea
are not readily available in the provided search results, a general synthetic route can be
inferred from standard organic chemistry principles and synthesis of similar urea compounds. A
plausible method involves the reaction of 3,4-dichloroaniline with a source of the urea carbonyl

group.

A common method for preparing phenylureas is by reacting the corresponding aniline with an
isocyanate or by heating an aniline salt with urea.[4] For instance, the synthesis of N-methyl-N-
chloromethylsulfonyl-N'-(3,4-dichlorophenyl)-urea involves reacting 3,4-dichlorophenyl
isocyanate with N-methyl-N-chloromethylsulfonyl-amine.[5]

Proposed Synthetic Workflow:

The following diagram illustrates a logical workflow for the synthesis of 1-(3,4-
Dichlorophenyl)urea.
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Reactants

Urea or Isocyanate Source Reaction Purification Final Product

l Reaction in suitable solvent
| (e.g., with heating)

Filtration P> Crystallization 1-(3,4-Dichlorophenyljurea

3,4-Dichloroaniline

Click to download full resolution via product page
A proposed workflow for the synthesis of 1-(3,4-Dichlorophenyl)urea.

Biological Significance and Mechanism of Action

1-(3,4-Dichlorophenyl)urea is a primary metabolite of the herbicide Diuron (3-(3,4-
dichlorophenyl)-1,1-dimethylurea).[2] The formation of 1-(3,4-Dichlorophenyl)urea occurs
through the N-demethylation of Diuron and its intermediate metabolite, 1-(3,4-
dichlorophenyl)-3-methylurea (DCPMU).[6]

The herbicidal activity of Diuron and its phenylurea analogs stems from their ability to inhibit
photosynthesis.[7] Specifically, Diuron blocks the electron flow in Photosystem Il (PSIlI) by
competing for the binding site of plastoquinone (QB).[7][8] This disruption of the photosynthetic
electron transport chain prevents the conversion of light energy into chemical energy in the
form of ATP and NADPH.[7]

Degradation Pathway of Diuron:

The following diagram illustrates the degradation of Diuron to 1-(3,4-Dichlorophenyl)urea.

DEAY Hydrolysis 3,4-Dichloroaniline
(1-(3,4-Dichlorophenyl)urea) :
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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